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Compound of Interest

Compound Name: 7-O-methylepimedonin G

Cat. No.: B12390357 Get Quote

In-Depth Spectroscopic Analysis of 7-O-
methylepimedonin G
For Immediate Release

This technical guide provides a comprehensive overview of the spectroscopic data for the

novel prenylated 2-phenoxychromone, 7-O-methylepimedonin G. The data presented herein

is intended for researchers, scientists, and professionals in the field of drug development and

natural product chemistry.

Chemical Structure and Properties
7-O-methylepimedonin G is a natural product isolated from Epimedium brevicornum. Its

structure was elucidated through extensive spectroscopic analysis.

Molecular Formula: C₂₁H₂₀O₆ CAS Number: 2220243-40-1

Spectroscopic Data
The following tables summarize the key spectroscopic data obtained for 7-O-
methylepimedonin G.

Mass Spectrometry (MS) Data
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High-Resolution Electrospray Ionization Mass Spectrometry (HRESIMS) was utilized to

determine the accurate mass and molecular formula of the compound.

Ion Calculated m/z Found m/z

[M + H]⁺ 381.1338 381.1333

Infrared (IR) Spectroscopy Data
The IR spectrum reveals the presence of key functional groups within the molecule.

Wavenumber (cm⁻¹) Functional Group Assignment

3422 Hydroxyl (-OH)

1648 α,β-Unsaturated Ketone (C=O)

1608, 1572, 1515 Aromatic (C=C)

Nuclear Magnetic Resonance (NMR) Spectroscopy Data
¹H and ¹³C NMR data were acquired in CD₃OD to elucidate the detailed chemical structure.

Table 1: ¹H NMR Data (500 MHz, CD₃OD)
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Position δH (ppm) Multiplicity J (Hz)

3 6.28 s

6 6.40 d 2.2

8 6.55 d 2.2

1'' 3.32 d 7.0

2'' 5.25 t 7.0

4'' 1.76 s

5'' 1.81 s

2' 7.11 d 2.1

5' 7.42 d 8.6

6' 6.99 dd 8.6, 2.1

7-OCH₃ 3.90 s

Table 2: ¹³C NMR Data (125 MHz, CD₃OD)
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Position δC (ppm)

2 165.4

3 92.5

4 179.8

5 158.9

6 98.4

7 166.4

8 93.1

9 162.7

10 107.1

1'' 22.8

2'' 123.6

3'' 133.2

4'' 18.1

5'' 25.9

1' 152.0

2' 118.0

3' 146.9

4' 147.2

5' 116.7

6' 121.2

7-OCH₃ 56.7

Experimental Protocols
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The spectroscopic data presented above were obtained using the following methodologies as

described in the primary literature[1].

General Experimental Procedures: Optical rotations were measured on a digital polarimeter.

UV spectra were obtained on a UV-visible spectrophotometer. IR spectra were recorded on a

Fourier transform infrared spectrometer using KBr pellets. 1D and 2D NMR spectra were

recorded on a 500 MHz spectrometer with TMS as an internal standard. HRESIMS were

measured on a high-resolution mass spectrometer.

Isolation of 7-O-methylepimedonin G: The compound was isolated from an ethanol extract of

the aerial parts of Epimedium brevicornum. The isolation process involved multiple

chromatographic steps to purify the final compound[1].

Visualization of Spectroscopic Workflow
The following diagram illustrates the general workflow for the spectroscopic analysis of a

natural product like 7-O-methylepimedonin G.
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Spectroscopic analysis workflow for 7-O-methylepimedonin G.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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